1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C16H18N2O3/c1-11-8-9-15(21-3)13(10-11)18-16(19)17-12-6-4-5-7-14(12)20-2/h4-10H,1-3H3,(H2,17,18,19)
• InChI Key: CKGLNZMVLJLXGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea is an organic compound that belongs to the class of ureas It is characterized by the presence of two methoxyphenyl groups attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea typically involves the reaction of 2-methoxy-5-methylphenyl isocyanate with 2-methoxyaniline. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{2-Methoxy-5-methylphenyl isocyanate} + \text{2-Methoxyaniline} \rightarrow \text{1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea}$$2-Methoxy-5-methylphenyl isocyanate+2-Methoxyaniline→1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea

The reaction is usually conducted in an organic solvent such as dichloromethane or toluene, and the temperature is maintained at room temperature to slightly elevated temperatures. The reaction mixture is stirred for several hours to ensure complete conversion of the reactants to the product.

Industrial Production Methods

In an industrial setting, the production of 1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea can be scaled up by using larger reaction vessels and optimizing the reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the urea moiety to amine derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Substitution reactions can be carried out using reagents like halogens or alkylating agents.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted phenylurea derivatives.

Scientific Research Applications

1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The methoxy groups and urea moiety play a crucial role in the binding interactions and overall activity of the compound.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Methoxyphenyl)-3-phenylurea
• 1-(2-Methoxy-5-methylphenyl)-3-phenylurea
• 1-(2-Methoxyphenyl)-3-(2-methoxyphenyl)urea

Uniqueness

1-(2-Methoxy-5-methylphenyl)-3-(2-methoxyphenyl)urea is unique due to the presence of both methoxy and methyl groups on the phenyl rings, which can influence its chemical reactivity and biological activity. The specific substitution pattern can lead to distinct interactions with molecular targets, making it a valuable compound for various applications.